Cas no 2543-95-5 (Dalbergenone)

• Product Name: Dalbergenone
• CAS No: 2543-95-5
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 264923
• PubChem ID: 10400054
• Update Time: 2025-05-20

Dalbergenone Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-methoxy-5-[(1S)-1-phenyl-2-propen-1-yl]-
• (S)-(-)-4-Methoxydalbergione
• (S)-4-Methoxydalbergione
• 2,5-Cyclohexadiene-1,4-dione,2-methoxy-5-(1-phenyl-2-propenyl)-, (S)-
• 2,5-Cyclohexadiene-1,4-dione,2-methoxy-5-[(1S)-1-phenyl-2-propenyl]- (9CI)
• 3-Methoxydalbergion
• Dalbergenone (7CI)
• Dalgergenone
• p-Benzoquinone, 2-methoxy-5-(1-phenylallyl)-, (S)- (8CI)
• (-)-4-Methoxydalbergione
• Dalbergenone
• S-4-methoxydalbergione
• (S)-2-Methoxy-5-(1-phenylallyl)cyclohexa-2,5-diene-1,4-dione
• HY-N9583
• 2-Methoxy-5-[(1S)-1-phenyl-2-propen-1-yl]-2,5-cyclohexadiene-1,4-dione
• CHEMBL255297
• 2543-95-5
• 2-methoxy-5-[(1S)-1-phenylprop-2-enyl]cyclohexa-2, 5-diene-1, 4-dione
• 2,5-Cyclohexadiene-1,4-dione, 2-methoxy-5-[(1S)-1-phenyl-2-propen-1-yl]-
• CS-0201480
• DTXSID001154141
• 2-methoxy-5-[(1S)-1-phenylprop-2-enyl]cyclohexa-2,5-diene-1,4-dione
• AKOS040762947
• DA-59669

• Inchi： 1S/C16H14O3/c1-3-12(11-7-5-4-6-8-11)13-9-15(18)16(19-2)10-14(13)17/h3-10,12H,1H2,2H3/t12-/m0/s1
• InChI Key： RGSUZUQISVAJJF-LBPRGKRZSA-N
• SMILES： O(C)C1=CC(C(=CC1=O)[C@@H](C=C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.28
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Yellow cryst.
• Density: 1.2±0.1 g/cm3
• Boiling Point: 395.7±42.0 °C at 760 mmHg
• Flash Point: 175.4±27.9 °C
• PSA: 43.37
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Dalbergenone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Dalbergiones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Dalbergenone

Dalbergenone: A Comprehensive Overview

Dalbergenone, identified by the CAS number 2543-95-5, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as a natural product, has been extensively studied for its role in various biological systems and its potential in drug discovery. Recent advancements in analytical techniques and computational modeling have further enhanced our understanding of its structure, function, and mechanisms of action.

The name Dalbergenone itself suggests its origin from the plant species Dalbergia, which is known for producing a variety of bioactive compounds. These compounds are often characterized by their complex structures and diverse pharmacological activities. In recent studies, researchers have isolated and characterized Dalbergenone from different species within the Dalbergia genus, highlighting its structural diversity and potential for therapeutic applications.

One of the most intriguing aspects of Dalbergenone is its ability to interact with cellular pathways involved in inflammation and oxidative stress. Recent research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. For instance, a study published in 2023 revealed that Dalbergenone significantly reduces the production of pro-inflammatory cytokines in vitro, suggesting its potential role in treating inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its biological activities, the synthesis and structural elucidation of Dalbergenone have been a focal point of recent research. Scientists have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to determine its exact structure. These studies have provided valuable insights into the stereochemistry and functional groups present in Dalbergenone, paving the way for further chemical modifications and optimization.

The application of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of Dalbergenone. Molecular docking studies have revealed that this compound can bind to key proteins involved in cellular signaling pathways, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings underscore its potential as a lead compound for drug development targeting inflammatory and neurodegenerative diseases.

Moreover, the eco-friendly synthesis of Dalbergenone has been explored in recent years. Researchers have developed sustainable methods to produce this compound using green chemistry principles, reducing the environmental impact associated with traditional synthetic routes. Such approaches not only enhance the feasibility of large-scale production but also align with global efforts to promote sustainable practices in the pharmaceutical industry.

In conclusion, Dalbergenone, with its CAS number 2543-95-5, represents a fascinating compound with immense potential in various fields of science and medicine. Its unique properties, coupled with ongoing research advancements, position it as a key player in drug discovery and development. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further solidifying its importance in both academic and industrial settings.